1-(5-chloro-2-methylphenyl)-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]piperazine

• IUPAC Name: 5-[[4-(5-chloro-2-methylphenyl)piperazin-1-yl]methyl]-3-propyl-1,2,4-oxadiazole
• InChI: InChI=1S/C17H23ClN4O/c1-3-4-16-19-17(23-20-16)12-21-7-9-22(10-8-21)15-11-14(18)6-5-13(15)2/h5-6,11H,3-4,7-10,12H2,1-2H3
• InChI Key: KKSDXARMVQXGBW-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=N1)CN2CCN(CC2)C3=C(C=CC(=C3)Cl)C
• Molecular Formula: C17H23ClN4O
• Molecular Weight: 334.8 g/mol

Description

1-(5-chloro-2-methylphenyl)-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(5-chloro-2-methylphenyl)-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]piperazine is not fully understood. However, it is believed to act on the GABAergic system, which is responsible for regulating neuronal excitability. It is thought to enhance the activity of GABA, thereby reducing neuronal excitability and producing its therapeutic effects.
Biochemical and Physiological Effects:
1-(5-chloro-2-methylphenyl)-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]piperazine has been shown to produce a range of biochemical and physiological effects. It has been found to reduce anxiety-like behaviors in animal models and to possess anticonvulsant properties. In addition, it has been shown to produce sedative effects, which may be useful in the treatment of insomnia.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(5-chloro-2-methylphenyl)-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]piperazine is its potential therapeutic applications. It has been found to exhibit significant activity against a variety of diseases, making it a promising candidate for drug development. However, one of the limitations of this compound is its limited solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 1-(5-chloro-2-methylphenyl)-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]piperazine. One area of interest is the development of more efficient synthesis methods, which may lead to increased yields and reduced costs. In addition, further research is needed to fully understand the mechanism of action of this compound and to identify its molecular targets. Finally, there is a need for more comprehensive studies on the safety and efficacy of this compound in animal models and humans.
In conclusion, 1-(5-chloro-2-methylphenyl)-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]piperazine is a promising compound with potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound for drug development.

Synthesis Methods

The synthesis of 1-(5-chloro-2-methylphenyl)-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]piperazine involves the reaction between 5-chloro-2-methylphenyl isocyanate and 3-propyl-1,2,4-oxadiazol-5-amine in the presence of a suitable solvent and base. The reaction proceeds via the formation of an intermediate, which is subsequently treated with piperazine to yield the final product.

Scientific Research Applications

1-(5-chloro-2-methylphenyl)-4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant activity against a variety of diseases, including cancer, epilepsy, and anxiety disorders. In addition, this compound has been shown to possess anticonvulsant, anxiolytic, and sedative properties.